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Compound Name:
hydrate)

Cat. No. 87959103

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical
properties of taurocholic acid sodium salt hydrate. The information is curated for researchers,
scientists, and professionals in drug development who utilize this bile salt in their work. This
document presents quantitative data in structured tables, details experimental methodologies
for key property determination, and visualizes relevant biological signaling pathways.

Core Physicochemical Properties

Taurocholic acid sodium salt hydrate is a biologically significant bile salt, the conjugation
product of cholic acid and taurine.[1][2][3] It plays a crucial role in the emulsification and
absorption of fats and is a key component of bile in carnivorous animals.[1][2][3] Its
amphipathic nature makes it an effective emulsifying agent, valuable in drug delivery systems
for poorly soluble compounds.
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Property

Value(s)

Reference(s)

Synonyms

Sodium taurocholate hydrate,
2-[(30,70,12a-Trihydroxy-24-
0x0-5[3-cholan-24-
yl)amino]ethanesulfonic acid
sodium salt, 30,70,12a-
Trihydroxy-53-cholan-24-oic
acid N-(2-sulfoethyl)amide
sodium salt

[1]14](5]6]

Appearance

White to off-white or faint gold

powder

(410718l

Biological Source

While naturally occurring,
commercially available

products are often synthetic.

[6][9][10]

Purity

Typically 295% (HPLC) or
>97% (TLC, anhydrous basis)

(4105161911 0][11]

Chemical and Physical Data

The molecular formula and weight of taurocholic acid sodium salt hydrate can vary depending

on the degree of hydration.
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Property Value(s) Reference(s)

345909-26-4 (hydrate), 145-
CAS Number [L]4171[9][12][13]
42-6 (anhydrous)

Molecular Formula C26H44NNaO7S - xH20 [L][5][91[12]

C26H44NO7SNa - H20 [4]

C26H46NNaOsS (monohydrate)  [7][8][13]

537.68 g/mol (anhydrous

Molecular Weight basis) (2151011 1][14]
537.7 g/mol [1][11]

555.7 g/mol (monohydrate) [41071113]

Melting Point Decomposition at 125°C [14]

pKa 1.4-1.9 [1][14][15]

_ . [a]2°/D +23+1°, ¢ = 3% in H20
Optical Activity d tter) [8]
ry matter

Solubility and Micellar Properties

Taurocholic acid sodium salt is known for its ability to form micelles in aqueous solutions, a
critical property for its biological function and use as a detergent.
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Property Value(s) Reference(s)

N Water: Very soluble, > 250 g/L
Solubility . [1][8][14][16]
(20 °C), 100 mg/mL, 50 mg/mL

Ethanol: Soluble, ~2 mg/mL [11][16]

DMSO: Soluble, 100 mg/mL,

125 mg/mL (with warming), [2][11][17]
~20 mg/mL

Dimethylformamide (DMF): (1]
Soluble, ~25 mg/mL

PBS (pH 7.2): ~3 mg/mL [11]

Critical Micelle Concentration )
3-11 mM (in water, 20-25°C) [1][6][9][10][15]

(CMC)
~7-8 mM (10-40°C) [18]
10.5 £ 0.6 mM (in water) [19]
7.0 £ 0.5 mM (in maleic buffer, 1]
pH 6.5, =120 mM)
Aggregation Number 4 [10][15][20]
Micellar Average Molecular
2100 g/mol [6][9][10][15]

Weight

Stability and Storage

Proper storage is essential to maintain the integrity of taurocholic acid sodium salt hydrate.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/180/660/t4009pis.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2497783.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB7445835_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Taurocholic-Acid
https://cdn.caymanchem.com/cdn/insert/16215.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Taurocholic-Acid
https://www.selleckchem.com/products/taurocholic-acid-sodium-salt-hydrate.html
https://cdn.caymanchem.com/cdn/insert/16215.pdf
https://www.medchemexpress.com/Taurocholic-Acid-sodium-hydrate.html
https://cdn.caymanchem.com/cdn/insert/16215.pdf
https://cdn.caymanchem.com/cdn/insert/16215.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/180/660/t4009pis.pdf
https://www.sigmaaldrich.com/HK/zh/product/sigma/t4009
https://www.sigmaaldrich.com/HK/zh/product/sigma/t4009
https://www.merckmillipore.com/AF/en/product/sigma/t4009
https://www.sigmaaldrich.com/SG/en/product/mm/580217
https://diposit.ub.edu/server/api/core/bitstreams/838ecafd-60e3-4c73-bfe1-e357cdbf7a69/content
https://pub.iapchem.org/ojs/index.php/admet/article/view/2322/2278
https://pub.iapchem.org/ojs/index.php/admet/article/view/2322/2278
https://www.merckmillipore.com/AF/en/product/sigma/t4009
https://www.sigmaaldrich.com/SG/en/product/mm/580217
https://pmc.ncbi.nlm.nih.gov/articles/PMC5181955/
https://www.sigmaaldrich.com/HK/zh/product/sigma/t4009
https://www.sigmaaldrich.com/HK/zh/product/sigma/t4009
https://www.merckmillipore.com/AF/en/product/sigma/t4009
https://www.sigmaaldrich.com/SG/en/product/mm/580217
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7959103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Condition Recommendation Reference(s)

Store at room temperature or
Powder 2-8°C. Keep container tightly [L1e1en1211s]121]

closed and dry.

-20°C for up to 1 month; -80°C
In Solvent for up to 1 year (aliquot to [2][17]

avoid freeze-thaw cycles).

] Not recommended for storage
Aqueous Solutions [11]
for more than one day.

Experimental Protocols

Detailed experimental procedures for determining the physicochemical properties of bile salts
are crucial for reproducible research. Below are methodologies for key experiments.

Determination of Critical Micelle Concentration (CMC)

The CMC is a fundamental property of surfactants and can be determined by various methods
that detect the onset of micelle formation.

1. Microcalorimetric Titration: This method measures the heat changes in a solution as the
concentration of the bile salt is increased. The formation of micelles is an enthalpically driven
process, and the CMC is identified by a distinct change in the titration curve. This technique
provides highly reproducible results for bile acid salts.[22]

2. Fluorescence Spectroscopy: This is a common method that utilizes a fluorescent probe (e.g.,
pyrene, propranolol) that exhibits different fluorescence characteristics in the aqueous and
micellar environments.

o Workflow:

o Prepare a series of solutions with varying concentrations of taurocholic acid sodium salt
hydrate in the desired buffer.

o Add a constant, low concentration of a fluorescent probe to each solution.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/180/660/t4009pis.pdf
https://www.sigmaaldrich.com/HK/zh/product/sigma/t4009
https://www.sigmaaldrich.com/HK/zh/product/sigma/t4009
https://www.biosynth.com/p/FT167722/345909-26-4-taurocholic-acid-sodium-salt-hydra
https://www.sigmaaldrich.com/SG/en/product/mm/580217
https://www.fishersci.com/store/msds?partNumber=AC230370010&productDescription=TAUROCHOLIC+ACID%2CSODIUM+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.selleckchem.com/products/taurocholic-acid-sodium-salt-hydrate.html
https://www.medchemexpress.com/Taurocholic-Acid-sodium-hydrate.html
https://cdn.caymanchem.com/cdn/insert/16215.pdf
https://www.semanticscholar.org/paper/Determination-of-critical-micelle-concentration-of-Simonovi%C4%87-Momirovi%C4%87/9e765ab6180cad0a7672a4463e60f8b3e0d427aa
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7959103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Measure the fluorescence intensity of the probe in each solution.
o Plot the fluorescence intensity against the concentration of the bile salt.

o The CMC is determined from the inflection point of the resulting curve, which indicates the
partitioning of the probe into the newly formed micelles.[19][20]

3. Potentiometry: This noninvasive technique involves monitoring the potential of an ion-
selective electrode as a function of the bile salt concentration. The formation of micelles alters
the activity of the free monomers in solution, leading to a change in the slope of the potential
versus log(concentration) plot, from which the CMC can be determined.[23][24]

4. Derivative Spectrophotometry: This method relies on changes in the absorption spectrum of
a probe or the bile salt itself upon micellization. By analyzing the derivative of the absorbance
spectra, subtle changes that occur around the CMC can be amplified, allowing for a more
precise determination.[23][24]

5. Light Scattering: Dynamic or static light scattering can be used to detect the formation of
larger micellar aggregates. A significant increase in the scattering intensity is observed as the
concentration of the bile salt surpasses the CMC due to the presence of micelles.[23][24]

Caption: Workflow for CMC determination using fluorescence spectroscopy.

Signaling Pathways

Taurocholic acid is not merely a digestive aid; it also functions as a signaling molecule,
modulating various cellular pathways implicated in liver health and disease.

S1PR2/p38 MAPKIYAP Signaling in Hepatic Stellate Cells

Under cholestatic conditions, taurocholic acid can promote the activation of hepatic stellate
cells (HSCs), a key event in the progression of liver fibrosis. This activation is mediated through
the Sphingosine-1-Phosphate Receptor 2 (S1PR2).

o Pathway: Taurocholic acid (TCA) activates S1PR2, which in turn activates p38 Mitogen-
Activated Protein Kinase (p38 MAPK).

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://pub.iapchem.org/ojs/index.php/admet/article/view/2322/2278
https://pmc.ncbi.nlm.nih.gov/articles/PMC5181955/
https://pubmed.ncbi.nlm.nih.gov/15464960/
https://bdigital.ufp.pt/server/api/core/bitstreams/3639aa36-e953-4f12-8b0b-4105deb10b3f/content
https://pubmed.ncbi.nlm.nih.gov/15464960/
https://bdigital.ufp.pt/server/api/core/bitstreams/3639aa36-e953-4f12-8b0b-4105deb10b3f/content
https://pubmed.ncbi.nlm.nih.gov/15464960/
https://bdigital.ufp.pt/server/api/core/bitstreams/3639aa36-e953-4f12-8b0b-4105deb10b3f/content
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7959103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Downstream Effect: Activated p38 MAPK leads to the activation of Yes-associated protein
(YAP), a transcriptional co-activator.

e Outcome: The activation of this S1IPR2/p38 MAPK/YAP signaling cascade is crucial in
regulating the activation of HSCs, presenting potential therapeutic targets for cholestatic liver
fibrosis.[25]

Caption: TCA-induced S1PR2/p38 MAPK/YAP signaling pathway.

TLR4 Signaling in Liver Cirrhosis

Elevated levels of taurocholic acid have been identified in patients with liver cirrhosis. Evidence
suggests that TCA is not just a biomarker but an active promoting factor in the progression of
this disease.

e Mechanism: Taurocholic acid has been shown to increase the expression of Toll-like receptor
4 (TLR4) in hepatic stellate cells.

o Outcome: The upregulation of TLR4 signaling by TCA contributes to the activation of hepatic
stellate cells, leading to increased expression of a-smooth muscle actin (a-SMA) and type |
collagen, hallmarks of liver fibrosis.[26][27] This effect can be enhanced in a co-culture
environment with hepatocytes.[26]

Caption: TCA-mediated upregulation of TLR4 signaling in HSCs.

Calcitonin-Gene-Related Peptide (CGRP) Signaling

Taurocholic acid's effects on biliary damage and liver fibrosis are also mediated by the
calcitonin-gene-related peptide (CGRP) signaling pathway.

« Interaction: Taurocholic acid modulates the expression of the a-CGRP/CALCRL (calcitonin
receptor-like receptor) axis.

o Downstream Pathways: This modulation influences TGF-[31 signaling and the expression of
liver angiogenic factors through cAMP/ERK signaling-dependent pathways.[28]

This guide provides a foundational understanding of the physicochemical properties of
taurocholic acid sodium salt hydrate, offering valuable data and insights for its application in
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research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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